3-bromo-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3-bromo-N-[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C14H10BrN5O2S3/c15-9-3-1-2-8(6-9)11(22)18-13-19-20-14(25-13)24-7-10(21)17-12-16-4-5-23-12/h1-6H,7H2,(H,16,17,21)(H,18,19,22)
• InChI Key: RRXRVSRSYLBXQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NC2=NN=C(S2)SCC(=O)NC3=NC=CS3
• Molecular Formula: C14H10BrN5O2S3
• Molecular Weight: 456.4 g/mol

Description

3-bromo-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C14H10BrN5O2S3 and its molecular weight is 456.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antifungal Applications

Compounds structurally related to "3-bromo-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide" have been synthesized for potential antifungal applications. The synthesis of various thiazole and thiadiazole derivatives, including the incorporation of bromoacetyl and salicylamide moieties, has been explored. These compounds have shown promising antifungal activity in preliminary screenings, indicating their potential as antifungal agents (Narayana et al., 2004).

Microwave-Assisted Synthesis and Anticancer Evaluation

A series of compounds with a thiadiazole scaffold, closely related to the chemical structure , were synthesized using microwave irradiation. This method provided a more efficient and cleaner synthesis compared to traditional methods. The synthesized compounds were evaluated for their anticancer activity against a panel of human cancer cell lines, demonstrating promising results and indicating their potential use in cancer therapy (Tiwari et al., 2017).

Antimicrobial Activity

Research has also focused on the antimicrobial properties of benzothiazole and thiadiazole derivatives. Synthesis of new compounds with these cores has been reported, and their biological activities against various bacterial and fungal strains were evaluated. Some derivatives exhibited significant antimicrobial activity, highlighting the potential for developing new antimicrobial agents (Lamani et al., 2009).

Synthesis and Characterization

The chemical compound is part of a broader class of molecules that have been synthesized and characterized for their potential biological activities. Studies have explored the synthesis of various thiazole and thiadiazole derivatives, providing insights into their structural and chemical properties. This foundational research supports further investigations into their potential applications in medicine and pharmacology (Hossaini et al., 2017).